Cas no 1040655-53-5 (2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-phenylethyl)acetamide)

2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-phenylethyl)acetamide structure
1040655-53-5 structure
Product Name:2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-phenylethyl)acetamide
CAS No:1040655-53-5
MF:C19H18ClN3OS
MW:371.883721828461
CID:6246837
PubChem ID:27377963
Update Time:2024-01-14

2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-phenylethyl)acetamide
    • AKOS024508227
    • F5382-0839
    • 1040655-53-5
    • 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-N-(2-phenylethyl)acetamide
    • VU0642995-1
    • 2-(2-((3-chlorophenyl)amino)thiazol-4-yl)-N-phenethylacetamide
    • Inchi: 1S/C19H18ClN3OS/c20-15-7-4-8-16(11-15)22-19-23-17(13-25-19)12-18(24)21-10-9-14-5-2-1-3-6-14/h1-8,11,13H,9-10,12H2,(H,21,24)(H,22,23)
    • InChI Key: IZHCCMMXAHXOIB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC1=NC(=CS1)CC(NCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 371.0859111g/mol
  • Monoisotopic Mass: 371.0859111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 82.3Ų

2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-phenylethyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5382-0839-2μmol
2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-phenylethyl)acetamide
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$57.0 2023-09-10
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F5382-0839-1mg
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F5382-0839-2mg
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F5382-0839-3mg
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F5382-0839-4mg
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